methyl (2E)-3-(2,3-dichlorophenyl)prop-2-enoate

• IUPAC Name: methyl (E)-3-(2,3-dichlorophenyl)prop-2-enoate
• InChI: InChI=1S/C10H8Cl2O2/c1-14-9(13)6-5-7-3-2-4-8(11)10(7)12/h2-6H,1H3/b6-5+
• InChI Key: LNCHVNAJMWMKCG-AATRIKPKSA-N
• Canonical SMILES: COC(=O)C=CC1=C(C(=CC=C1)Cl)Cl
• Isomeric SMILES: COC(=O)/C=C/C1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C10H8Cl2O2
• Molecular Weight: 231.07 g/mol
• CAS No.: 175168-68-0

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods used to synthesize the compound. This can include the starting materials, reagents, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves examining the arrangement of atoms in the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of these reactions.

Physical and Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability. Techniques such as spectroscopy and chromatography can be used to analyze these properties.

Scientific Research Applications

Chlorophenols: Environmental Presence and Toxicity

Chlorophenols, which share a structural similarity with "methyl (2E)-3-(2,3-dichlorophenyl)prop-2-enoate" due to the presence of chlorinated phenyl groups, are ubiquitous contaminants primarily released from agricultural and industrial activities. These compounds exhibit moderate to high toxicity to mammalian and aquatic life. Studies have highlighted the occurrence, fate, behavior, and toxicological effects of chlorophenols in the environment, demonstrating their persistence and bioaccumulation potential. Research emphasizes the need for assessing exposure in humans and other vertebrates as well as focusing on degradation studies to mitigate environmental and health impacts (Zuanazzi, Ghisi, & Oliveira, 2020), (Krijgsheld & Gen, 1986).

Herbicide 2,4-D: Environmental and Health Concerns

The herbicide 2,4-dichlorophenoxyacetic acid (2,4-D), structurally related to "this compound," is widely used in agriculture for weed control. Its environmental presence is of concern due to potential toxic effects on non-target organisms and ecosystems. Research suggests that future efforts in understanding 2,4-D toxicology and mutagenicity should focus on molecular biology, particularly gene expression, and the assessment of exposure in humans and other bioindicators. This highlights the importance of mitigating the environmental entry of such compounds and understanding their impact on public health and ecosystems (Magnoli et al., 2020).

Mechanism of Action

The mechanism of action describes how the compound interacts with biological systems. This is particularly relevant for drugs and can involve studying the compound’s interactions with enzymes, receptors, and other proteins.

Safety and Hazards

Safety and hazard analysis involves studying the potential risks associated with the compound. This can include its toxicity, flammability, and environmental impact.